Cas no 2114414-95-6 (1-2-methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 2114414-95-6
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• CID: 6006206
• PubChem ID: 165656758
• Update Time: 2025-11-01

1-2-methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• 2114414-95-6
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• EN300-1943128

• Inchi： 1S/C13H12F3NO/c1-18-11-9(12(8-17)6-3-7-12)4-2-5-10(11)13(14,15)16/h2,4-5H,3,6-7H2,1H3
• InChI Key： MQKQCGLBORYSBV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1(C#N)CCC1)(F)F

Computed Properties

• Exact Mass: 255.08709849g/mol
• Monoisotopic Mass: 255.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Additional information on 1-2-methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

Introduction to 1-2-Methoxy-3-(Trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2114414-95-6)

1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2114414-95-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclobutane ring, a methoxy group, and a trifluoromethyl group. These structural features contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical formula of 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is C₁₃H₁₀F₃NO₂. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The methoxy group, on the other hand, can enhance the compound's solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has shown promise as a potential inhibitor of specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are key players in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

The cyclobutane ring in 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile adds an additional layer of complexity to its structure. Cyclobutane rings are known for their strained nature, which can lead to unique conformational properties and enhanced binding affinities to target proteins. This characteristic makes the compound particularly interesting for structure-based drug design approaches.

The carbonitrile group in 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is another key functional group that contributes to its biological activity. Carbonitriles are often used in medicinal chemistry to mimic carboxylic acid functionalities while providing improved metabolic stability and reduced toxicity. This feature is particularly valuable in the development of drugs that require prolonged action or reduced side effects.

In terms of synthetic methods, 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile can be prepared through a series of well-defined chemical reactions. One common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the methoxy and trifluoromethyl groups. The carbonitrile functionality can be introduced through various nitrile-forming reactions, such as the reaction of an appropriate halide with sodium cyanide or other cyanide sources.

The biological evaluation of 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has revealed several promising properties. In vitro studies have shown that it exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These kinases are crucial for cell cycle regulation and signal transduction, making them attractive targets for cancer therapy.

Beyond its potential as a kinase inhibitor, 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating key inflammatory mediators and pathways.

The safety profile of 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is another critical aspect of its development as a potential therapeutic agent. Initial toxicological studies have indicated that it exhibits low toxicity at therapeutic concentrations. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 1-2-Methoxy-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2114414-95-6) is a promising compound with a unique molecular structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate key biological targets, combined with its favorable pharmacological properties, makes it an attractive candidate for further investigation and development as a therapeutic agent.